6-Methyl-3,20-dioxo-1,4,9(11)-pregnatrien-17-acetate
6-Methyl-3,20-dioxo-1,4,9(11)-pregnatrien-17-acetate
Brand Name:
Vulcanchem
CAS No.:
130145-14-1
VCID:
VC0128298
InChI:
InChI=1S/C24H30O4/c1-14-12-18-19(22(4)9-6-17(27)13-21(14)22)7-10-23(5)20(18)8-11-24(23,15(2)25)28-16(3)26/h6-7,9,13-14,18,20H,8,10-12H2,1-5H3/t14-,18+,20-,22+,23-,24-/m0/s1
SMILES:
CC1CC2C3CCC(C3(CC=C2C4(C1=CC(=O)C=C4)C)C)(C(=O)C)OC(=O)C
Molecular Formula:
C₂₄H₃₀O₄
Molecular Weight:
382.5 g/mol
6-Methyl-3,20-dioxo-1,4,9(11)-pregnatrien-17-acetate
CAS No.: 130145-14-1
Reference Standards
VCID: VC0128298
Molecular Formula: C₂₄H₃₀O₄
Molecular Weight: 382.5 g/mol
| CAS No. | 130145-14-1 |
|---|---|
| Product Name | 6-Methyl-3,20-dioxo-1,4,9(11)-pregnatrien-17-acetate |
| Molecular Formula | C₂₄H₃₀O₄ |
| Molecular Weight | 382.5 g/mol |
| IUPAC Name | [(6S,8S,10R,13S,14S,17R)-17-acetyl-6,10,13-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C24H30O4/c1-14-12-18-19(22(4)9-6-17(27)13-21(14)22)7-10-23(5)20(18)8-11-24(23,15(2)25)28-16(3)26/h6-7,9,13-14,18,20H,8,10-12H2,1-5H3/t14-,18+,20-,22+,23-,24-/m0/s1 |
| Standard InChIKey | KPGPDUKVGHPALY-MTCINIRFSA-N |
| Isomeric SMILES | C[C@H]1C[C@H]2[C@@H]3CC[C@@]([C@]3(CC=C2[C@@]4(C1=CC(=O)C=C4)C)C)(C(=O)C)OC(=O)C |
| SMILES | CC1CC2C3CCC(C3(CC=C2C4(C1=CC(=O)C=C4)C)C)(C(=O)C)OC(=O)C |
| Canonical SMILES | CC1CC2C3CCC(C3(CC=C2C4(C1=CC(=O)C=C4)C)C)(C(=O)C)OC(=O)C |
| Synonyms | 6-alpha-methyl-3,20-oxo-1,4,9(11)-pregnatrien-17-alpha-yl acetate 6-methyl-3,20-dioxo-1,4,9(11)-pregnatrien-17-acetate 6-MOPTA |
| PubChem Compound | 3083144 |
| Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume